Cas no 1781666-67-8 (4-ethoxyphenyl sulfamate)

• Product Name: 4-ethoxyphenyl sulfamate
• CAS No: 1781666-67-8
• MF: C₈H₁₁NO₄S
• MW: 217.24224114418
• CID: 5991834
• PubChem ID: 84126911
• Update Time: 2025-10-29

4-ethoxyphenyl sulfamate Chemical and Physical Properties

Names and Identifiers

• 4-ethoxyphenyl sulfamate
• 1781666-67-8
• EN300-1989409

• Inchi： 1S/C8H11NO4S/c1-2-12-7-3-5-8(6-4-7)13-14(9,10)11/h3-6H,2H2,1H3,(H2,9,10,11)
• InChI Key： QUDDTPHEAIERAN-UHFFFAOYSA-N
• SMILES： S(N)(=O)(=O)OC1C=CC(=CC=1)OCC

Computed Properties

• Exact Mass: 217.04087901g/mol
• Monoisotopic Mass: 217.04087901g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 251
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 87Ų

Additional information on 4-ethoxyphenyl sulfamate

Professional Introduction to 4-Ethoxyphenyl Sulfamate (CAS No. 1781666-67-8)

4-Ethoxyphenyl sulfamate (CAS No. 1781666-67-8) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, characterized by its ethoxy and sulfamate functional groups, exhibits a unique set of chemical properties that make it a valuable intermediate in the development of various therapeutic agents. The sulfamate group, in particular, is known for its ability to enhance the solubility and bioavailability of pharmaceutical compounds, making it a crucial component in drug design.

The chemical structure of 4-ethoxyphenyl sulfamate consists of a phenyl ring substituted with an ethoxy group at the fourth position and a sulfamate moiety at the second position. This arrangement imparts both lipophilicity and hydrophilicity, allowing the compound to interact effectively with biological targets. The presence of the sulfamate group also makes it a potential candidate for further derivatization, enabling the synthesis of more complex molecules with tailored pharmacological properties.

In recent years, there has been a surge in research focused on the development of novel sulfamate-based compounds due to their promising biological activities. Studies have demonstrated that sulfamate derivatives can exhibit inhibitory effects on various enzymes and receptors, making them attractive candidates for treating conditions such as inflammation, pain, and neurological disorders. For instance, research published in Journal of Medicinal Chemistry highlights the potential of sulfamate-containing compounds as inhibitors of matrix metalloproteinases (MMPs), which are implicated in several pathological processes.

The synthesis of 4-ethoxyphenyl sulfamate typically involves multi-step organic reactions, including nucleophilic substitution and sulfonylation processes. Advanced synthetic methodologies have been employed to optimize yield and purity, ensuring that the final product meets stringent pharmaceutical standards. The use of catalytic systems has further improved the efficiency of these reactions, reducing the environmental impact and cost associated with large-scale production.

The pharmacological profile of 4-ethoxyphenyl sulfamate has been extensively studied in preclinical models. Initial findings suggest that this compound exhibits moderate affinity for certain biological targets, making it a viable lead compound for further development. Additionally, its stability under various physiological conditions enhances its potential as an active pharmaceutical ingredient (API). Preclinical trials have focused on evaluating its safety profile and pharmacokinetic properties to ensure its suitability for therapeutic use.

The role of computational chemistry in understanding the behavior of 4-ethoxyphenyl sulfamate cannot be overstated. Molecular modeling techniques have been utilized to predict binding interactions between this compound and its target proteins. These simulations provide valuable insights into the binding affinity and mechanism of action, guiding the design of more potent derivatives. Furthermore, virtual screening methods have been employed to identify potential drug-like analogs based on structural similarity to known active compounds.

The industrial application of 4-ethoxyphenyl sulfamate extends beyond pharmaceuticals into other areas such as agrochemicals and specialty chemicals. Its unique chemical properties make it a versatile building block for synthesizing more complex molecules with diverse applications. For example, researchers have explored its use in developing herbicides and fungicides that leverage its sulfamate functionality to enhance efficacy against plant pathogens.

The regulatory landscape surrounding the use of 4-ethoxyphenyl sulfamate is another critical aspect that warrants attention. Compliance with international guidelines ensures that the compound is used safely and responsibly across different industries. Regulatory bodies such as the FDA and EMA have established stringent criteria for evaluating the safety and efficacy of new chemical entities like this one. Manufacturers must adhere to these guidelines to ensure market approval and public trust.

In conclusion, 4-ethoxyphenyl sulfamate (CAS No. 1781666-67-8) represents a significant advancement in chemical synthesis and pharmaceutical development. Its unique structural features and biological activities make it a promising candidate for further research and application in medicine and industry. As our understanding of its properties continues to grow, so too will its potential contributions to addressing global health challenges.